Cas no 57076-73-0 (1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)-)
57076-73-0 structure
Product Name:1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)-
CAS No:57076-73-0
MF:C18H28N4O3
MW:348.439924240112
CID:346546
PubChem ID:20299647
Update Time:2025-04-19
1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)-
- 1,3-dibutyl-7-(4-oxopentyl)purine-2,6-dione
- SCHEMBL11456819
- DTXSID30604813
- 57076-73-0
- 1,3-Dibutyl-7-(4-oxopentyl)-3,7-dihydro-1H-purine-2,6-dione
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- Inchi: 1S/C18H28N4O3/c1-4-6-11-21-16-15(17(24)22(18(21)25)12-7-5-2)20(13-19-16)10-8-9-14(3)23/h13H,4-12H2,1-3H3
- InChI Key: UDIGDODUJVQRPE-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CN2CCCC(C)=O)N(C(N1CCCC)=O)CCCC
Computed Properties
- Exact Mass: 348.21634
- Monoisotopic Mass: 348.21614077g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 10
- Complexity: 497
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 75.5Ų
Experimental Properties
- PSA: 75.51
1H-Purine-2,6-dione, 1,3-dibutyl-3,7-dihydro-7-(4-oxopentyl)- Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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